Cas no 1527892-20-1 (1-(2-bromo-3-methoxyphenyl)methylpiperazine)

• Product Name: 1-(2-bromo-3-methoxyphenyl)methylpiperazine
• CAS No: 1527892-20-1
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 6349234
• PubChem ID: 83746725
• Update Time: 2025-11-06

1-(2-bromo-3-methoxyphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)methylpiperazine
• GS2018
• EN300-1911861
• 1-[(2-bromo-3-methoxyphenyl)methyl]piperazine
• 2-bromo-3-(piperazin-1-ylmethyl)phenol
• 1527892-20-1

• Inchi： 1S/C12H17BrN2O/c1-16-11-4-2-3-10(12(11)13)9-15-7-5-14-6-8-15/h2-4,14H,5-9H2,1H3
• InChI Key： BDBMCCUBLKVGKH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN1CCNCC1)OC

Computed Properties

• Exact Mass: 284.05243g/mol
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(2-bromo-3-methoxyphenyl)methylpiperazine

Comprehensive Overview of 1-(2-bromo-3-methoxyphenyl)methylpiperazine (CAS No. 1527892-20-1)

1-(2-bromo-3-methoxyphenyl)methylpiperazine (CAS No. 1527892-20-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of substituted piperazine derivatives, which are widely explored for their versatility in drug discovery and material science. The presence of both bromo and methoxy functional groups in its aromatic ring makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in developing novel therapeutics targeting neurological disorders, inflammation, and metabolic diseases. Researchers are particularly interested in 1-(2-bromo-3-methoxyphenyl)methylpiperazine due to its potential as a building block for small-molecule inhibitors and receptor modulators. Its structural motif is frequently explored in medicinal chemistry to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of CAS No. 1527892-20-1 typically involves multi-step organic reactions, including bromination, etherification, and nucleophilic substitution. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. These methods align with the growing emphasis on green chemistry and sustainable practices, which are hot topics in the scientific community. Researchers are increasingly focusing on minimizing waste and improving atom economy in the production of such intermediates.

From an industrial perspective, 1-(2-bromo-3-methoxyphenyl)methylpiperazine is often sourced by pharmaceutical companies and contract research organizations (CROs) for high-throughput screening and lead optimization. Its compatibility with automated synthesis platforms makes it a preferred choice for modern drug discovery workflows. Additionally, the compound's relevance to fragment-based drug design has been highlighted in several peer-reviewed studies, further solidifying its importance in the field.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. For instance, its brominated aromatic ring could serve as a precursor for ligands in catalytic systems or photoactive materials. The integration of such compounds into organic electronics is another area of active research, particularly for developing OLEDs and sensors.

Safety and regulatory compliance are critical considerations when handling 1-(2-bromo-3-methoxyphenyl)methylpiperazine. While it is not classified as a hazardous material, proper laboratory practices such as glovebox use and ventilation are recommended. The compound's stability under various conditions has been documented, but long-term storage guidelines emphasize protection from moisture and light to maintain integrity.

In summary, CAS No. 1527892-20-1 represents a promising scaffold in drug discovery and chemical innovation. Its multifaceted applications, coupled with the rising interest in piperazine chemistry, position it as a compound of enduring relevance. As research continues to uncover new uses, this molecule is likely to remain a focal point in both academic and industrial settings.